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Compound of Interest

Compound Name:

N,N-Diethyl-2-

piperidinecarboxamide

hydrochloride

CAS No.: 6270-43-5

Cat. No.: B1316197

Get Quote

Executive Summary
Pipecolic acid (piperidine-2-carboxylic acid) serves as a versatile non-proteinogenic amino acid

scaffold in drug discovery.[1][2] While its 2,6-xylidide derivatives (e.g., Mepivacaine,

Bupivacaine) are clinically dominant local anesthetics, the diethyl amide derivatives represent a

critical structural class for understanding the fundamental physicochemical requirements of

membrane permeation and receptor binding.

This guide analyzes the

-diethyl-piperidine-2-carboxamide core, dissecting how modifications to the piperidine nitrogen
(

), the chiral center (

), and the amide moiety modulate lipophilicity (

),
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, and target affinity.

The Core Scaffold & Pharmacophore
The structure of pipecolic acid diethyl amide consists of three pharmacophoric regions

essential for biological activity.

Structural Regions[3]
Region A (Lipophilic Tail -

): The substituent on the piperidine nitrogen. This is the primary lever for controlling duration
of action and potency.

Region B (Intermediate Linker -

): The chiral center connecting the amine and the amide. Stereochemistry here dictates
receptor fit.[3]

Region C (Hydrophilic/Amide Head): The

-diethyl carboxamide group. Unlike the aromatic xylidide head of mepivacaine, the diethyl
amide is aliphatic, altering the electronic distribution and hydrogen bonding potential.

Visualization of the Scaffold
The following diagram illustrates the core numbering and SAR regions.
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Figure 1: Pharmacophoric dissection of the pipecolic acid diethyl amide scaffold.

Structure-Activity Relationship (SAR) Analysis
The biological activity of these derivatives is governed by the Löfgren’s Principle (Lipophilic

portion – Intermediate Chain – Hydrophilic portion), adapted here for the cyclic piperidine

system.

Region A: The -Substituent (The "Potency Switch")
The substituent on the piperidine nitrogen is the most critical determinant of local anesthetic

potency and duration.

Substituent (

)

Effect on
Lipophilicity

Potency
(Relative)

Duration of
Action

Toxicity Risk

Hydrogen

(Secondary

Amine)

Low Low Short Low

Methyl

(Mepivacaine-

like)

Moderate Moderate Intermediate Moderate

Propyl High High Long Moderate

Butyl

(Bupivacaine-

like)

Very High Very High Ultra-Long
High

(Cardiotoxicity)

Cyclopropylmeth

yl
High High Long Lower than Butyl

Mechanism: Increasing the alkyl chain length increases the partition coefficient (

). This facilitates penetration through the nerve sheath (epineurium) and the neuronal
membrane, allowing the drug to access the intracellular binding site of the voltage-gated

channel.
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Critical Threshold: Activity peaks at

(butyl). Beyond

-

, the molecule becomes too lipophilic, getting trapped in the membrane bilayer or causing
systemic toxicity before reaching the channel pore.

Region B: Stereochemistry ( )
The

carbon is a chiral center.

L-Isomer (

): Generally exhibits reduced cardiotoxicity compared to the racemate or

-isomer (analogous to Levobupivacaine). The

-enantiomer often shows higher affinity for the open state of the

channel.

D-Isomer (

): Often associated with higher cardiotoxicity due to stronger blockade of cardiac

channels (hERG) and slower dissociation from cardiac

channels.

Region C: The Diethyl Amide Group
Why Diethyl Amide vs. Anilide (Xylidide)?

Electronic Effects: The diethyl amide is electron-donating via induction but lacks the

-
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stacking capability of the phenyl ring found in mepivacaine. This typically results in lower
potency compared to the xylidides.

Metabolic Stability: Both are amides and thus resistant to plasma esterases (unlike

procaine), relying on hepatic CYP450 metabolism. The diethyl amide is sterically less

hindered than the 2,6-dimethylanilide, potentially leading to faster hepatic clearance.

Solubility: The diethyl amide moiety significantly lowers the melting point and increases water

solubility of the hydrochloride salt compared to aromatic analogs.

Experimental Protocols
Synthesis of N-Butyl-Pipecolic Acid Diethyl Amide
Objective: Synthesize the

-butyl derivative to evaluate high-potency channel blockade. Reaction Type: Reductive
Amination followed by Amidation (or vice-versa).

Step 1: Synthesis of Pipecolic Acid Diethyl Amide (Intermediate)

Reagents: Picolinic acid, Thionyl Chloride (

), Diethylamine,

,

(Adams' catalyst).

Procedure:

Convert picolinic acid to acid chloride using

(Reflux, 2h).

React acid chloride with diethylamine in

at 0°C to form N,N-diethylpicolinamide.

Catalytic Hydrogenation: Dissolve the amide in acetic acid. Add
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(5 mol%). Hydrogenate at 50 psi

for 12h.

Workup: Filter catalyst, neutralize with

, extract with

.

Result: Pipecolic acid diethyl amide (racemic).

Step 2: N-Alkylation (Introduction of Butyl Group)

Reagents: Pipecolic acid diethyl amide, 1-Bromobutane,

, Acetonitrile (

).

Procedure:

Dissolve intermediate (1.0 eq) in

.

Add finely powdered anhydrous

(2.0 eq).

Add 1-Bromobutane (1.1 eq) dropwise.

Reflux for 12-16 hours (Monitor by TLC:

, 10% MeOH/DCM).

Purification: Filter solids, evaporate solvent. Purify residue via flash column

chromatography.

Salt Formation: Dissolve free base in diethyl ether, bubble dry
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gas to precipitate the hydrochloride salt.

Biological Assay: Tonic and Phasic Block of Na+
Channels
Method: Whole-cell Patch Clamp Electrophysiology. Cell Line: HEK293 cells stably expressing

or

(for cardiac safety).

Protocol:

Solutions:

Pipette (Intracellular): 140 mM CsF, 10 mM NaCl, 10 mM HEPES, 1 mM EGTA (pH 7.3).

Bath (Extracellular): 140 mM NaCl, 4 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES

(pH 7.4).

Voltage Protocol:

Hold potential at -100 mV.

Tonic Block: Apply test pulses to 0 mV (20 ms) at 0.1 Hz. Measure reduction in peak

current after drug perfusion.

Phasic (Use-Dependent) Block: Apply a train of pulses (e.g., 20 pulses at 10 Hz) to 0 mV.

Data Analysis:

Calculate

for tonic block.

Calculate "Use-Dependent Block" % (Pulse 20 vs Pulse 1).

Validation: High use-dependence indicates the drug binds effectively to the inactivated

state of the channel (desirable for pain management).
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Advanced Applications: Beyond Anesthesia
While the diethyl amide derivatives are modest anesthetics, they are potent scaffolds for other

targets.

MDR Reversal (P-glycoprotein Inhibition)
Pipecolic acid derivatives function as chemosensitizers. The lipophilic

-substituent interacts with the transmembrane domains of P-gp, inhibiting the efflux of cytotoxic
drugs (e.g., Paclitaxel).

SAR Note: For MDR reversal, the "Region C" amide often requires a more lipophilic group

(e.g., 3,4-dimethoxyphenyl) rather than a simple diethyl group. However, the diethyl amide

serves as a low-molecular-weight fragment for fragment-based drug design (FBDD).

FKBP51 Inhibition
Recent studies suggest pipecolic acid amides can selectively inhibit FKBP51 (associated with

stress and depression).

Design Strategy: The pipecolic ring mimics the proline residue of the natural FKBP ligand

(FK506). The diethyl amide provides a "bump" that can be optimized to exploit the specific

binding pocket differences between FKBP51 and FKBP52.

Synthesis & Biological Pathway Diagram[3]
The following diagram summarizes the synthesis and the bifurcation of biological activity based

on structural modifications.
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Figure 2: Synthetic lineage and pharmacological divergence of pipecolic acid diethyl amides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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